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Compound of Interest

Compound Name: HEI3090

Cat. No.: B15612586

This document provides comprehensive, step-by-step guidance for the safe handling and
disposal of HEI3090, a P2X7R activator used in research. Adherence to these procedures is
critical for ensuring laboratory safety and environmental protection. This guide is intended for
researchers, scientists, and drug development professionals.

Physicochemical Properties and Storage

Proper storage is the first step in safe chemical management. Below are the key
physicochemical properties and recommended storage conditions for HEI3090.

Table 1: Physicochemical Properties of HEI3090

Property Value

Molecular Formula C18H15CI3N4Os3

Molecular Weight 441.70 g/mol

Appearance White to off-white solid powder
CAS Number 2377167-56-9

Solubility DMSO: ~50 mg/mL (~113.20 mM)

Table 2: Recommended Storage Conditions for HEI3090
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Form Storage Temperature Duration
Powder -20°C 3 years
4°C 2 years

In Solvent -80°C 6 months
-20°C 1 month

Personal Protective Equipment (PPE) and Handling

Before handling HEI3090, ensure that all appropriate personal protective equipment is worn.

¢ Gloves: Chemical-resistant gloves (e.g., butyl rubber) are required. Given that Dimethyl
Sulfoxide (DMSO) is a common solvent for HEI3090 and can facilitate skin absorption of
other chemicals, selecting the right gloves is crucial.[1]

o Eye Protection: Wear tightly fitting safety goggles or a face shield.[2]
o Lab Coat: A lab coat must be worn to protect from skin contact.

o Ventilation: Handle HEI3090 in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust or aerosols.[2]

Step-by-Step Disposal Procedure for HEI3090 Waste

The following procedure outlines the safe disposal of HEI3090 waste, including pure
compound, contaminated materials, and solutions. As HEI3090 is a chlorinated organic
compound, it must be treated as hazardous waste.

Step 1: Segregation of Waste
o All waste contaminated with HEI3090 must be segregated from general laboratory waste.

o Keep halogenated solvent wastes separate from non-halogenated solvent wastes.[3] This is
important as disposal methods and costs can differ.

e Agueous waste should be collected separately from organic solvent waste.[3]
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Step 2: Waste Collection and Containerization

o Use a designated, leak-proof, and clearly labeled hazardous waste container.[4][5] The
container must be compatible with the chemical waste (e.g., do not store acids in metal
containers).[4]

e The label must include the words "Hazardous Waste," the full chemical name "HEI3090," and
any other components in the waste stream (e.g., DMSO, corn oil).[6] Do not use
abbreviations.[5]

o Keep the waste container closed at all times, except when adding waste.[3][5]
» Do not fill containers to more than 90% capacity to avoid spills.[4]

» Store the waste container in a designated, well-ventilated secondary containment area away
from incompatible materials.[5]

Step 3: Disposal of HEI3090 Solutions (e.g., in DMSO)
e Solutions of HEI3090 in DMSO should be collected as hazardous chemical waste.

e Due to DMSO's ability to penetrate the skin, extra caution must be taken.[1][7] These
solutions can carry HEI3090 and other dissolved toxic substances into the body.[1][7]

e This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[7]

Step 4: Managing Spills
In the event of a spill, follow these procedures:

o Evacuate and Secure: Evacuate non-essential personnel from the area.[2] Remove all
sources of ignition.[2]

o Containment: For small spills, absorb the material with inert, non-combustible absorbent
materials (e.g., sand, vermiculite).[2]
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o Collection: Carefully collect the absorbed material and place it into a designated hazardous
waste container.[2]

o Decontamination: Clean the spill area with soap and water.[2] All cleaning materials must
also be disposed of as hazardous waste.

e Personal Contamination:
o Skin Contact: Immediately wash the affected area with soap and plenty of water.[2]
o Eye Contact: Rinse eyes with water for at least 15 minutes.[2]
o Seek medical attention if necessary.

Step 5: Disposal of Empty Containers

o Empty containers that held HEI3090 must be triple-rinsed with a suitable solvent (e.qg.,
acetone or ethanol).[5][8]

e The rinsate must be collected and disposed of as hazardous waste.[5][8]

« After triple-rinsing, deface the original label, and the container may be disposed of as regular
trash or recycled, depending on institutional policies.[8]

Step 6: Final Disposal

o Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal company.[4][8]

o High-temperature incineration is a common and effective method for the disposal of
chlorinated organic residues.[9]

HEI3090 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
HEI3090 waste.
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Caption: Workflow for the safe disposal of HEI3090 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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